![molecular formula C11H16N2O3S B4419234 4-[(tert-butylamino)sulfonyl]benzamide](/img/structure/B4419234.png)
4-[(tert-butylamino)sulfonyl]benzamide
Overview
Description
4-[(tert-butylamino)sulfonyl]benzamide is a chemical compound that has gained significant attention in scientific research over the past few years. It is commonly referred to as TBSB and has been found to have a wide range of applications in various fields of study. TBSB is a white crystalline powder that is soluble in water and organic solvents. It has a molecular formula of C11H17N2O3S and a molecular weight of 267.33 g/mol.
Mechanism of Action
TBSB works by inhibiting the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition leads to a decrease in the production of hydrogen ions, which are responsible for the acidic environment in the body. TBSB has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
TBSB has been found to have several biochemical and physiological effects. It has been shown to decrease the production of hydrogen ions in the body, leading to an increase in pH. This can have a beneficial effect in the treatment of conditions such as metabolic acidosis. TBSB has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
TBSB has several advantages for use in lab experiments. It is a potent inhibitor of carbonic anhydrase and has been found to have anti-inflammatory and analgesic properties. However, TBSB has some limitations as well. It is relatively expensive compared to other inhibitors of carbonic anhydrase, and its solubility in water is limited.
Future Directions
There are several future directions for the study of TBSB. One potential area of research is the development of TBSB analogs with improved solubility and potency. Another area of research is the investigation of the potential of TBSB as a therapeutic agent for the treatment of inflammatory diseases. Additionally, the use of TBSB in combination with other drugs for the treatment of various diseases is an area of interest for future research.
Conclusion:
In conclusion, TBSB is a chemical compound that has gained significant attention in scientific research over the past few years. It has been found to have a wide range of applications in various fields of study. TBSB works by inhibiting the activity of carbonic anhydrase and has been found to have anti-inflammatory and analgesic properties. Future research on TBSB could lead to the development of new therapeutic agents for the treatment of various diseases.
Scientific Research Applications
TBSB has been extensively studied for its potential applications in various fields of study. It has been found to be a potent inhibitor of several enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. TBSB has also been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
4-(tert-butylsulfamoyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3S/c1-11(2,3)13-17(15,16)9-6-4-8(5-7-9)10(12)14/h4-7,13H,1-3H3,(H2,12,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVLRMQGRPLJJMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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